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Bensulide as a Replacement for DCPA
Herbicide: A Comparative Guide
The recent regulatory action by the U.S. Environmental Protection Agency (EPA) to suspend

and subsequently cancel all registrations of the herbicide DCPA (dimethyl

tetrachloroterephthalate), commercially known as Dacthal, has necessitated a critical

evaluation of viable alternatives for pre-emergent weed control in various agricultural settings.

This guide provides a comprehensive comparison of Bensulide and DCPA, focusing on their

efficacy, crop applicability, and toxicological profiles to assist researchers and agricultural

professionals in navigating this transition.

The EPA's decision in August 2024 to halt the use of DCPA stems from concerns over its

potential health risks, particularly to unborn babies.[1][2][3][4] Studies indicated that exposure

to DCPA could affect fetal thyroid hormone levels, potentially leading to impaired brain

development, decreased IQ, and other irreversible health issues.[1][3][4] This development has

elevated the importance of assessing alternative herbicides like Bensulide for crops previously

reliant on DCPA, including onions, cole crops, and cucurbits.

Efficacy and Crop Spectrum
Both Bensulide and DCPA are pre-emergent herbicides, meaning they are applied to the soil

to control weeds before they germinate.[5][6] They have historically been used in a variety of

vegetable crops.
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Bensulide is a selective organophosphate herbicide effective against annual grasses like

bluegrass and crabgrass, as well as some broadleaf weeds.[5][7] It is registered for use on

crops such as carrots, cucumbers, peppers, melons, cotton, and various leafy and bulb

vegetables.[5][8][9]

DCPA was known for its control of a broad spectrum of annual grasses and certain broadleaf

weeds in crops like onions, cole crops (broccoli, cabbage, cauliflower), strawberries, and

tomatoes.[6][9][10]

A key study conducted in the Imperial Valley of California directly compared the efficacy of

DCPA with a combination of Bensulide and pendimethalin for weed control in dry bulb onions.

The results indicated that the combination treatment performed as well as DCPA in controlling

weeds, and onion yields were comparable between the two treatments.[11][12][13] This

suggests that while Bensulide alone may have a narrower spectrum of weed control than

DCPA, its efficacy can be significantly enhanced when used in a tank mix with other herbicides.

[11]

An assessment by the EPA on alternatives to DCPA in Brassica (cole) crops also provides

insights. While acknowledging that Bensulide generally provides poorer control of some

problematic weeds compared to DCPA, it is considered a viable alternative due to its good crop

safety and favorable plant-back intervals.[9] For specialty Brassicas like bok choy and kale, it is

suggested that growers may need to supplement Bensulide applications with additional hand-

weeding to achieve comparable control to DCPA.[9]

Quantitative Data Summary: Efficacy Comparison

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1668008?utm_src=pdf-body
http://extoxnet.orst.edu/pips/bensulid.htm
https://en.wikipedia.org/wiki/Bensulide
http://extoxnet.orst.edu/pips/bensulid.htm
https://vegetableipmupdates.arizona.edu/sites/default/files/2022-09/220921_Prefar%204E.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2011-0374-0088/content.pdf
https://www.amvac.com/sites/default/files/_media/product/document/Dacthal_Flowable_TechTalk.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2011-0374-0088/content.pdf
https://www.amvac.com/sites/default/files/_media/product/document/2021_Dacthal_Asian_Veg_%20Sheet.pdf
https://www.benchchem.com/product/b1668008?utm_src=pdf-body
https://my.ucanr.edu/repository/fileaccess.cfm?article=68880&p=PLNSQP
https://californiaagriculture.org/article/109648-combining-bensulide-and-pendimethalin-controls-weeds-in-onions
https://www.researchgate.net/publication/250271033_Bell_C_E_and_B_E_Boutwell_Combining_bensulide_and_pendimethalin_controls_weeds_in_onions_Calif_Agric
https://www.benchchem.com/product/b1668008?utm_src=pdf-body
https://my.ucanr.edu/repository/fileaccess.cfm?article=68880&p=PLNSQP
https://www.benchchem.com/product/b1668008?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPP-2011-0374-0088/content.pdf
https://www.benchchem.com/product/b1668008?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPP-2011-0374-0088/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Herbicide/Trea
tment

Target Weeds Crop
Efficacy
Rating/Result

Source

DCPA

Common

Chickweed,

Common

Purslane

Brassica Crops C (Controls) [9]

Little Mallow,

London Rocket,

Burning Nettle,

Nightshades,

Sowthistles

Brassica Crops
P (Partially

Controls)
[9]

Bensulide
Common

Purslane
Brassica Crops C (Controls) [9]

Common

Chickweed,

Burning Nettle

Brassica Crops
P (Partially

Controls)
[9]

Little Mallow,

London Rocket,

Sowthistles

Brassica Crops N (No Control) [9]

Bensulide +

Pendimethalin

Annual Weeds

(various)
Dry Bulb Onions

Equivalent weed

control to DCPA
[11]

DCPA
Annual Weeds

(various)
Dry Bulb Onions

Standard for

comparison
[11]

C - Controls, P - Partially Controls, N - No Control

Quantitative Data Summary: Crop Yield Comparison in
Onions
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Herbicide
Treatment

Average Yield
(sacks/acre) - Year
1

Average Yield
(sacks/acre) - Year
2

Source

DCPA 1020 980 [11]

Bensulide +

Pendimethalin
1030 990 [11]

Untreated Control 850 820 [11]

Application Rates
Application rates for both herbicides are dependent on soil type and the specific crop.

Herbicide Crop
Application Rate
(Active Ingredient)

Source

Bensulide
Various Vegetable

Crops

Up to 22.6 kg/ha

(approximately 20

lbs/acre)

[5][7]

Lettuce

4 to 6 qt/acre of Prefar

4-E (4 lbs/gallon

formulation)

[8]

Cucurbits
5-6 qt/acre of Prefar

4E
[14][15]

Shallots (Dry Bulbs) 5-6 lb/A [16]

DCPA Various Crops

6-14 pints/acre of

Dacthal Flowable

(depending on soil

type)

[6][10]

Cole Crops
6-14 lb/A of Dacthal

75WP
[16]

Experimental Protocols
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Protocol for Onion Weed Control Field Trials (Adapted
from Bell et al., 2001)
This section outlines the methodology used in the comparative study of Bensulide and DCPA

in onions.

Experimental Design: Field experiments were conducted in commercial onion fields in the

Imperial Valley, California, over two consecutive growing seasons. A randomized complete

block design was likely used, with treatments replicated within each field.

Treatments:

DCPA at 9 lb ai/acre.

Bensulide at 4 lb ai/acre in combination with pendimethalin at 0.25 lb ai/acre.

Untreated control.

Application: Herbicides were applied pre-emergence to the soil surface after onion seeding.

Applications were made using a CO2-pressured sprayer with flat fan nozzles, delivering a

spray volume of approximately 35 gallons per acre.[11]

Data Collection:

Weed Control: Visual evaluations of weed control were conducted before any post-

emergence herbicide applications.

Crop Vigor: Crop vigor was also visually assessed.

Onion Stand Counts: The density of onion plants was measured after germination was

complete.

Yield: Onion bulb yield was determined at harvest.

Statistical Analysis: Data were subjected to analysis of variance (ANOVA) to determine

significant differences between treatments.
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Signaling Pathways and Mechanisms of Action
Bensulide and DCPA control weeds through different mechanisms of action.

Bensulide is an organophosphate herbicide that inhibits lipid synthesis in plants.[17] More

specifically, it is classified as a mitosis inhibitor, preventing cell division and subsequent root

and shoot development in germinating seeds.[17][18]

// Nodes Bensulide [label="Bensulide Application\n(Pre-emergence)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Soil [label="Soil Incorporation\n(Top 1-2 inches)", fillcolor="#F1F3F4",

fontcolor="#202124"]; Seed [label="Germinating\nWeed Seed", fillcolor="#FBBC05",

fontcolor="#202124"]; Uptake [label="Root Uptake", fillcolor="#34A853", fontcolor="#FFFFFF"];

Mitosis [label="Inhibition of Mitosis\n(Cell Division)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Growth [label="Inhibition of Root &\nShoot Development", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; WeedDeath [label="Weed Seedling Death", fillcolor="#202124",

fontcolor="#FFFFFF"];

// Edges Bensulide -> Soil [arrowhead=vee, color="#5F6368"]; Soil -> Seed [arrowhead=vee,

color="#5F6368"]; Seed -> Uptake [arrowhead=vee, color="#5F6368"]; Uptake -> Mitosis

[arrowhead=vee, color="#5F6368"]; Mitosis -> Growth [arrowhead=vee, color="#5F6368"];

Growth -> WeedDeath [arrowhead=vee, color="#5F6368"]; } .dot Bensulide's mechanism of

action.

DCPA is a dinitroaniline herbicide that acts by inhibiting microtubule assembly in plant cells.[10]

Microtubules are essential for cell division and cell wall formation. Disruption of microtubule

formation leads to abnormal cell division and ultimately prevents the growth of susceptible

weeds.[3]

// Nodes DCPA [label="DCPA Application\n(Pre-emergence)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Soil [label="Soil Activation\n(Requires Moisture)", fillcolor="#F1F3F4",

fontcolor="#202124"]; Seed [label="Germinating\nWeed Seed", fillcolor="#FBBC05",

fontcolor="#202124"]; Uptake [label="Root & Shoot Uptake", fillcolor="#34A853",

fontcolor="#FFFFFF"]; Microtubule [label="Inhibition of\nMicrotubule Assembly",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; CellDivision [label="Disruption of\nCell Division",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; WeedDeath [label="Weed Seedling Death",

fillcolor="#202124", fontcolor="#FFFFFF"];
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// Edges DCPA -> Soil [arrowhead=vee, color="#5F6368"]; Soil -> Seed [arrowhead=vee,

color="#5F6368"]; Seed -> Uptake [arrowhead=vee, color="#5F6368"]; Uptake -> Microtubule

[arrowhead=vee, color="#5F6368"]; Microtubule -> CellDivision [arrowhead=vee,

color="#5F6368"]; CellDivision -> WeedDeath [arrowhead=vee, color="#5F6368"]; } .dot

DCPA's mechanism of action.

Environmental Fate and Toxicology
A critical aspect of comparing these herbicides is their environmental impact and toxicity

profiles.

Environmental Fate
Property Bensulide DCPA Source

Soil Persistence

Highly persistent; half-

life can be 4-6

months.

Moderately persistent;

half-life of 14 to 100

days.

[5],[19]

Soil Mobility
Strongly binds to soil,

low leaching potential.

Generally immobile,

strongly adsorbs to

soil particles.

[5],[1]

Primary Degradation
Slow microbial

breakdown.

Microbial degradation

and volatilization.
[5],[19]

Groundwater

Contamination
Low risk of leaching.

Degradates (TPA and

MTP) can be mobile

and have been

detected in

groundwater.

[20],[19]

Toxicology
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Endpoint Bensulide DCPA Source

Acute Oral LD50 (rat)

271 - 770 mg/kg

(Slightly to Moderately

Toxic)

>3000 mg/kg

(Practically Non-toxic)
[5],[2]

Carcinogenicity

Classified as "not

likely to be

carcinogenic in

humans".

Previously classified

as a Group C,

Possible Human

Carcinogen.

[4],[3]

Reproductive/Develop

mental Toxicity

Data not readily

available in sources.

Significant concerns

for fetal thyroid

development leading

to its cancellation.

[1]

Toxicity to Birds Slightly toxic.
Moderately toxic to

some young wildfowl.
[5],[2]

Toxicity to Aquatic

Organisms

Moderately to highly

toxic.

Slightly toxic to

practically non-toxic to

fish.

[5],[2]

Toxicity to Bees Very highly toxic. Slightly toxic. [5],[2]

Conclusion
The cancellation of DCPA presents a significant challenge for weed management in several key

agricultural crops. Bensulide emerges as a viable, though not a direct one-to-one,

replacement. While its weed control spectrum may be narrower than that of DCPA, its efficacy

can be substantially improved through tank-mixing with other herbicides, as demonstrated in

onion production.

From a toxicological standpoint, Bensulide does not carry the same concerns regarding

developmental toxicity that led to the ban of DCPA. However, it is important to note that

Bensulide is an organophosphate and exhibits higher toxicity to aquatic organisms and bees.

Therefore, its use requires careful management to mitigate environmental risks.
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For researchers and agricultural professionals, the transition away from DCPA will necessitate

a more integrated approach to weed management, potentially involving combinations of

herbicides like Bensulide with other chemical and cultural control methods to achieve effective

and sustainable weed control. Further research into the efficacy of Bensulide and its

combinations in a wider range of crops and environmental conditions is warranted to optimize

its use as a replacement for DCPA.

// Nodes start [label="Field Site Selection\n(e.g., Commercial Onion Field)",

fillcolor="#F1F3F4", fontcolor="#202124"]; design [label="Experimental Design\n(e.g.,

Randomized Complete Block)", fillcolor="#F1F3F4", fontcolor="#202124"]; treatments

[label="Treatment Allocation\n- Bensulide (+/- other herbicides)\n- DCPA (Control)\n-

Untreated Control", fillcolor="#4285F4", fontcolor="#FFFFFF"]; application [label="Pre-

emergence Herbicide Application\n(Post-seeding)", fillcolor="#34A853", fontcolor="#FFFFFF"];

data_collection [label="Data Collection", shape=ellipse, fillcolor="#FBBC05",

fontcolor="#202124"]; weed_control [label="Weed Control Assessment\n(Visual Ratings)",

fillcolor="#F1F3F4", fontcolor="#202124"]; crop_injury [label="Crop Injury/Vigor

Assessment\n(Visual Ratings)", fillcolor="#F1F3F4", fontcolor="#202124"]; stand_count

[label="Crop Stand Count\n(Plant Density)", fillcolor="#F1F3F4", fontcolor="#202124"]; yield

[label="Harvest & Yield Measurement", fillcolor="#F1F3F4", fontcolor="#202124"]; analysis

[label="Statistical Analysis\n(e.g., ANOVA)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; results

[label="Results Interpretation &\nComparison of Efficacy", fillcolor="#202124",

fontcolor="#FFFFFF"];

// Edges start -> design [arrowhead=vee, color="#5F6368"]; design -> treatments

[arrowhead=vee, color="#5F6368"]; treatments -> application [arrowhead=vee,

color="#5F6368"]; application -> data_collection [arrowhead=vee, color="#5F6368"];

data_collection -> weed_control [arrowhead=vee, color="#5F6368"]; data_collection ->

crop_injury [arrowhead=vee, color="#5F6368"]; data_collection -> stand_count

[arrowhead=vee, color="#5F6368"]; data_collection -> yield [arrowhead=vee,

color="#5F6368"]; weed_control -> analysis [arrowhead=vee, color="#5F6368"]; crop_injury ->

analysis [arrowhead=vee, color="#5F6368"]; stand_count -> analysis [arrowhead=vee,

color="#5F6368"]; yield -> analysis [arrowhead=vee, color="#5F6368"]; analysis -> results

[arrowhead=vee, color="#5F6368"]; } .dot General experimental workflow for herbicide efficacy

trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethyl tetrachloroterephthalate - Wikipedia [en.wikipedia.org]

2. EXTOXNET PIP - DCPA, CHLORTHAL, CLORTHAL-DIMETHYL [extoxnet.orst.edu]

3. The End of DCPA (dimethyl tetrachloroterephthalate) | Toxicology Section [acep.org]

4. downloads.regulations.gov [downloads.regulations.gov]

5. EXTOXNET PIP - BENSULIDE [extoxnet.orst.edu]

6. amvac.com [amvac.com]

7. Bensulide - Wikipedia [en.wikipedia.org]

8. vegetableipmupdates.arizona.edu [vegetableipmupdates.arizona.edu]

9. downloads.regulations.gov [downloads.regulations.gov]

10. amvac.com [amvac.com]

11. my.ucanr.edu [my.ucanr.edu]

12. californiaagriculture.org [californiaagriculture.org]

13. researchgate.net [researchgate.net]

14. site.extension.uga.edu [site.extension.uga.edu]

15. ipga.us [ipga.us]

16. lsuagcenter.com [lsuagcenter.com]

17. downloads.regulations.gov [downloads.regulations.gov]

18. Pesticide Active Ingredients Database / Home and Landscape / Statewide IPM Program
[ipm.ucanr.edu]

19. epa.gov [epa.gov]

20. Bensulide (Ref: R 4461) [sitem.herts.ac.uk]

To cite this document: BenchChem. [Efficacy of Bensulide as a replacement for DCPA
herbicide in agriculture]. BenchChem, [2025]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1668008?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Dimethyl_tetrachloroterephthalate
http://extoxnet.orst.edu/pips/DCPA.htm
https://www.acep.org/toxicology/newsroom/february-2025/the-end-of-dcpa-dimethyl-tetrachloroterephthalate
https://downloads.regulations.gov/EPA-HQ-OPP-2008-0022-0019/content.pdf
http://extoxnet.orst.edu/pips/bensulid.htm
https://www.amvac.com/sites/default/files/_media/product/document/Dacthal_Flowable_TechTalk.pdf
https://en.wikipedia.org/wiki/Bensulide
https://vegetableipmupdates.arizona.edu/sites/default/files/2022-09/220921_Prefar%204E.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2011-0374-0088/content.pdf
https://www.amvac.com/sites/default/files/_media/product/document/2021_Dacthal_Asian_Veg_%20Sheet.pdf
https://my.ucanr.edu/repository/fileaccess.cfm?article=68880&p=PLNSQP
https://californiaagriculture.org/article/109648-combining-bensulide-and-pendimethalin-controls-weeds-in-onions
https://www.researchgate.net/publication/250271033_Bell_C_E_and_B_E_Boutwell_Combining_bensulide_and_pendimethalin_controls_weeds_in_onions_Calif_Agric
https://site.extension.uga.edu/brooksag/files/2015/03/2015-Vegetable-Weed-Control.pdf
https://ipga.us/wp-content/uploads/Cucurbits-Crops.pdf
https://www.lsuagcenter.com/NR/rdonlyres/B1C8AEE6-A4C9-4E6F-AEFC-21804228306E/100314/15Qvegetableweed.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2011-0374-0003/content.pdf
https://ipm.ucanr.edu/home-and-landscape/pesticide-active-ingredients-database/active-ingredient-details/?uaiKey=98
https://ipm.ucanr.edu/home-and-landscape/pesticide-active-ingredients-database/active-ingredient-details/?uaiKey=98
https://www.epa.gov/sites/default/files/2014-09/documents/chapter_4_dcpa_mono-_and_di-acid_degradates.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/69.htm
https://www.benchchem.com/product/b1668008#efficacy-of-bensulide-as-a-replacement-for-dcpa-herbicide-in-agriculture
https://www.benchchem.com/product/b1668008#efficacy-of-bensulide-as-a-replacement-for-dcpa-herbicide-in-agriculture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1668008#efficacy-of-bensulide-as-a-replacement-for-
dcpa-herbicide-in-agriculture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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